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Compound of Interest

Compound Name: NOC 18

Cat. No.: B8811787 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and use of stock

solutions of NOC 18 (also known as DETA NONOate), a widely used nitric oxide (NO) donor.

Adherence to this protocol is crucial for ensuring the stability, potency, and reproducibility of

experimental results.

Introduction
NOC 18, with the chemical name 2,2ʹ-(Hydroxynitrosohydrazino)bis-ethanamine, is a member

of the diazeniumdiolate (NONOate) class of compounds.[1] These compounds are invaluable in

biomedical research as they spontaneously release nitric oxide (NO) under physiological

conditions without the need for enzymatic activation.[2] The release of NO is pH-dependent;

NOC 18 is relatively stable in alkaline solutions (pH ≥10.0) but begins to release NO as the pH

decreases to physiological levels (~7.4).[3] With a long half-life of approximately 20 hours at

37°C in pH 7.4 buffer, NOC 18 is suitable for experiments requiring a slow, sustained release of

NO.[3][4]

Physicochemical and Stability Data
Proper handling and storage are dictated by the chemical properties of NOC 18. The following

tables summarize key quantitative data for this compound.

Table 1: Physicochemical Properties of NOC 18
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Property Value Reference

CAS Number 146724-94-9 [1]

Molecular Formula C₄H₁₃N₅O₂ [1][2]

Molecular Weight 163.18 g/mol [1][2]

Appearance
White to off-white crystalline

solid
[2][3][5]

Purity ≥90% (HPLC) [2]

| UV/Vis Maximum (λmax) | 252 nm |[3] |

Table 2: Solubility of NOC 18

Solvent Solubility Reference

Water Soluble (>20 mg/mL) [4][5]

PBS (pH 7.4) 100 mg/mL [4]

| 10 mM NaOH | Soluble |[4] |

Table 3: Stability and Half-Life of NOC 18
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Condition Stability / Half-Life (t½) Reference

Solid (Long-term storage)

Stable for ≥2 years at
-80°C; Store desiccated,
protected from light and
moisture.

[1][3]

Stock Solution in 10 mM NaOH

Relatively stable; can be

stored for up to 24 hours at

0°C or -20°C. Use within one

day is recommended as

degradation occurs.

[2][3]

Solution in PBS (pH 7.4)
Unstable; reconstitute just prior

to use.

Half-life in PBS (pH 7.4) at

37°C
~20 hours [3][4]

| Half-life in PBS (pH 7.4) at 22-25°C | ~56 hours |[3] |

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of NOC 18, which is a

common concentration for laboratory use.

3.1. Materials and Equipment

NOC 18 (solid)

Sodium hydroxide (NaOH) pellets or solution

Ultrapure, sterile water

Sterile microcentrifuge tubes

Analytical balance

Calibrated pipettes and sterile tips
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Vortex mixer

Ice bucket

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions

NOC 18 should be considered hazardous.[3][6] Always consult the Safety Data Sheet (SDS)

before use.

Handle the solid powder and solutions in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times. Avoid ingestion, inhalation, and contact with skin or eyes.

[3][6]

3.3. Preparation of 10 mM NaOH Solvent

To prepare 100 mL of 10 mM NaOH, weigh 0.04 g of NaOH pellets.

Add the pellets to approximately 90 mL of ultrapure water and stir until fully dissolved.

Adjust the final volume to 100 mL with ultrapure water.

Filter-sterilize the solution if it will be used for cell culture applications.

Chill the 10 mM NaOH solution on ice before use.

3.4. Preparation of 10 mM NOC 18 Stock Solution

Equilibration: Before opening, allow the vial of solid NOC 18 to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture, as the

compound is hygroscopic.[3]

Weighing: In a chemical fume hood, carefully weigh the desired amount of NOC 18. To

prepare 1 mL of a 10 mM stock solution, you will need 1.63 mg of NOC 18.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
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0.001 L x 0.01 mol/L x 163.18 g/mol = 0.00163 g = 1.63 mg

Dissolution: Add the weighed NOC 18 solid to a sterile microcentrifuge tube. Add the

corresponding volume of pre-chilled, sterile 10 mM NaOH.

Mixing: Vortex the solution gently until the solid is completely dissolved. Keep the solution on

ice.

Aliquoting and Storage:

Immediately aliquot the stock solution into small, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C for up to 24 hours. For best results and minimal degradation,

use the stock solution on the same day it is prepared.[2]

Note: Do not store NOC 18 in aqueous buffers like PBS or water, as it is highly unstable.

3.5. Preparation of Working Solution for Experiments

The release of NO is initiated when the alkaline stock solution is diluted into a neutral pH buffer.

Determine the final working concentration needed for your experiment. Typical working

concentrations in cell culture range from 1 µM to 100 µM.[7]

Just before starting the experiment, add the required volume of the 10 mM NOC 18 stock

solution to your experimental buffer (e.g., cell culture medium, PBS) to achieve the desired

final concentration.

Example: To make 10 mL of a 50 µM working solution, add 5 µL of the 10 mM stock

solution to 10 mL of the buffer. (C₁V₁ = C₂V₂).

Ensure the experimental buffer has sufficient buffering capacity to maintain a stable

physiological pH (e.g., 7.4), as the addition of the alkaline stock can slightly increase the pH.

[2] The volume of the stock solution should not exceed 1/50th of the final solution volume to

minimize pH shifts.[2]
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Workflow and Signaling Diagrams
The following diagrams illustrate the preparation workflow and the mechanism of NO release.
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Caption: Workflow for preparing NOC 18 stock and working solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8811787?utm_src=pdf-body-img
https://www.benchchem.com/product/b8811787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8811787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NOC 18 in NaOH (pH > 10)
Stable NONOate

NOC 18 in Buffer (pH 7.4)
Protonation

 Dilution into
 neutral buffer 

Spontaneous Decomposition

2 NO
+

Amine Byproduct

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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